
N-(Methoxycarbonyl)-L-tert-leucine molecular
weight and other computed properties.

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
N-(Methoxycarbonyl)-L-tert-

leucine

Cat. No.: B194262 Get Quote

Technical Guide: N-(Methoxycarbonyl)-L-tert-
leucine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties, synthesis, and characterization of N-(Methoxycarbonyl)-L-tert-leucine. This

compound is a key intermediate in the synthesis of antiviral agents, most notably the HIV

protease inhibitor, Atazanavir.

Core Compound Properties
N-(Methoxycarbonyl)-L-tert-leucine is a derivative of the non-proteinogenic amino acid L-tert-

leucine. Its structure incorporates a methoxycarbonyl protecting group on the alpha-amino

group, which is crucial for its application in peptide synthesis and the construction of complex

pharmaceutical molecules.

Computed Physicochemical and Structural Data
The following table summarizes the key computed properties of N-(Methoxycarbonyl)-L-tert-
leucine.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b194262?utm_src=pdf-interest
https://www.benchchem.com/product/b194262?utm_src=pdf-body
https://www.benchchem.com/product/b194262?utm_src=pdf-body
https://www.benchchem.com/product/b194262?utm_src=pdf-body
https://www.benchchem.com/product/b194262?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b194262?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Weight 189.21 g/mol [1][2]

Molecular Formula C₈H₁₅NO₄ [1][2]

IUPAC Name

(2S)-2-

(methoxycarbonylamino)-3,3-

dimethylbutanoic acid

[2]

Canonical SMILES
CC(C)(C)--INVALID-LINK--

O)NC(=O)OC
[2]

InChI

InChI=1S/C8H15NO4/c1-

8(2,3)5(6(10)11)9-7(12)13-

4/h5H,1-4H3,(H,9,12)

(H,10,11)/t5-/m1/s1

[2]

InChIKey
NWPRXAIYBULIEI-

RXMQYKEDSA-N
[2]

CAS Number 162537-11-3 [2]

PubChem CID 11263950 [2]

Melting Point 108-109 °C [3]

Boiling Point (Predicted) 320.9±25.0 °C [1]

Solubility

Soluble in ethyl acetate and

methanol. Water solubility:

26.4g/L at 20℃.

[1]

Appearance White solid [1][3]

Experimental Protocols
The following sections detail the experimental procedures for the synthesis and

characterization of N-(Methoxycarbonyl)-L-tert-leucine.

Synthesis of N-(Methoxycarbonyl)-L-tert-leucine
This protocol is adapted from established synthesis routes.[1]
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Materials:

L-tert-Leucine ((S)-2-amino-3,3-dimethylbutanoic acid)

Dioxane

2N Sodium hydroxide solution

Methyl chloroformate

Dichloromethane (DCM)

1N Hydrochloric acid

Ethyl acetate (EtOAc)

Anhydrous sodium sulfate (Na₂SO₄)

Hexane

Procedure:

Dissolve L-tert-leucine (5.0 g, 38.6 mmol) in a mixture of dioxane (20 ml) and 2N sodium

hydroxide solution (62 ml) at 0 °C, adjusting the pH to 8-9.

With vigorous stirring, add methyl chloroformate (5.88 ml, 76.33 mmol) dropwise to the

solution while maintaining the temperature at 0 °C.

After the addition is complete, warm the reaction mixture to 60°C and continue stirring for 18

hours.

Cool the mixture to room temperature and extract with dichloromethane to remove unreacted

methyl chloroformate and other organic impurities.

Separate the aqueous layer and acidify it to a pH of approximately 2-3 with 1N hydrochloric

acid.

Extract the acidified aqueous layer with ethyl acetate (3 x 50 ml).
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Combine the organic extracts and dry over anhydrous sodium sulfate.

Filter and concentrate the solution under reduced pressure to yield a crude product.

Purify the crude product by stirring and distilling in hexane to obtain N-(methoxycarbonyl)-
L-tert-leucine as a white solid.

Characterization Protocols
Nuclear Magnetic Resonance (NMR) Spectroscopy:

1H NMR (300MHz, CDCl3):

δ 5.25 (d, 1H, J=10.5Hz)

δ 4.19 (d, 1H, J=9.6Hz)

δ 3.70 (s, 3H)

δ 1.03 (s, 9H)[1]

Infrared (IR) Spectroscopy:

Method: Potassium bromide (KBr) pressed pellet.

Characteristic Peaks (cm-1): 3379, 2974, 1727, 1688, 1546, 1466, 1332, 1263, 1211, 1070,

1034, 1018, 843, 696.[1]

Mass Spectrometry (MS):

Method: Electrospray Ionization (ESI) in negative mode.

Result: [M-1]⁻ = 188 (100%).[1]

Logical Workflow: Synthesis and Application
The following diagram illustrates the synthesis of N-(Methoxycarbonyl)-L-tert-leucine and its

subsequent role as a key building block in the synthesis of the HIV protease inhibitor,

Atazanavir.
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Caption: Synthesis of N-(Methoxycarbonyl)-L-tert-leucine and its use in Atazanavir synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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